Cas no 1173022-09-7 (dideuterio-[3-[dideuterio(hydroxy)methyl]cyclohexyl]methanol)

• Product Name: dideuterio-[3-[dideuterio(hydroxy)methyl]cyclohexyl]methanol
• CAS No: 1173022-09-7
• MF: C₈H₁₆O₂
• MW: 148.236089706421
• CID: 2615301
• PubChem ID: 71309268
• Update Time: 2025-04-21

dideuterio-[3-[dideuterio(hydroxy)methyl]cyclohexyl]methanol Chemical and Physical Properties

Names and Identifiers

• dideuterio-[3-[dideuterio(hydroxy)methyl]cyclohexyl]methanol
• (Cyclohexane-1,3-diyl)di(~2~H_2_)methanol
• 1173022-09-7
• DTXSID40745807
• DTXCID30696551

• Inchi： 1S/C8H16O2/c9-5-7-2-1-3-8(4-7)6-10/h7-10H,1-6H2/i5D2,6D2
• InChI Key： LUSFFPXRDZKBMF-NZLXMSDQSA-N
• SMILES： OC([2H])([2H])C1CCCC(C([2H])([2H])O)C1

Computed Properties

• Exact Mass: 148.140136733Da
• Monoisotopic Mass: 148.140136733Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 83.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų